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Compound of Interest

Compound Name: RO8994

Cat. No.: B610540

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of RO8994, a potent and selective small-molecule inhibitor of the MDM2-p53

protein-protein interaction.

Chemical Properties and Solubility
Proper preparation of a stock solution is critical for ensuring the accuracy and reproducibility of

experimental results. The following table summarizes the key chemical and physical properties

of RO8994.
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Property Value Reference

CAS Number 1309684-94-3 [1][2][3]

Molecular Formula C₃₁H₃₁Cl₂FN₄O₄ [1][2]

Molecular Weight 613.51 g/mol [2]

Solubility in DMSO
≥ 45 mg/mL (73.35 mM) to 100

mg/mL (162.99 mM)
[2][3]

Solubility in Ethanol 13 mg/mL [2]

Solubility in Water Insoluble [2]

Recommended Solvents and Storage
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing primary stock solutions

of RO8994 due to its high solubility.[2][3] For in vivo applications, further dilution with

appropriate vehicles is necessary. To maintain the integrity of the compound, follow the storage

recommendations below.

Storage Condition Duration Recommendation

Solid Powder 3 years at -20°C
Store in a tightly sealed

container.

Stock Solution in Solvent 1 year at -80°C
Aliquot to avoid repeated

freeze-thaw cycles.[2]

1 month at -20°C
Aliquot to avoid repeated

freeze-thaw cycles.[2]

Experimental Protocol: Preparation of a 10 mM
RO8994 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RO8994 in DMSO.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/cas/1309684-94-3/
https://www.selleckchem.com/products/ro8994.html
https://www.glpbio.com/fr/ro8994.html
https://cymitquimica.com/cas/1309684-94-3/
https://www.selleckchem.com/products/ro8994.html
https://www.selleckchem.com/products/ro8994.html
https://www.selleckchem.com/products/ro8994.html
https://www.glpbio.com/fr/ro8994.html
https://www.selleckchem.com/products/ro8994.html
https://www.selleckchem.com/products/ro8994.html
https://www.benchchem.com/product/b610540/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-ro8994-stock-solution
https://www.selleckchem.com/products/ro8994.html
https://www.glpbio.com/fr/ro8994.html
https://www.selleckchem.com/products/ro8994.html
https://www.selleckchem.com/products/ro8994.html
https://www.benchchem.com/product/b610540/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-ro8994-stock-solution
https://www.benchchem.com/product/b610540/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-ro8994-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RO8994 powder (CAS: 1309684-94-3)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the RO8994 powder and DMSO to reach room temperature

before opening to prevent condensation.

Weigh RO8994: Accurately weigh the desired amount of RO8994 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.135

mg of RO8994.

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the RO8994
powder. For a 10 mM solution, if you weighed 6.135 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. Gentle warming to 37°C and sonication can aid in dissolution if

necessary.[4]

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes the number of freeze-thaw cycles, which

can degrade the compound.[2][3]

Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for

short-term storage (up to one month).[2]

Mechanism of Action: p53-MDM2 Signaling Pathway
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RO8994 is a highly potent and selective inhibitor of the MDM2 protein.[2][4] In normal cells,

MDM2 is a key negative regulator of the p53 tumor suppressor. MDM2 binds to p53, promoting

its degradation and thereby keeping its levels low. In many cancer cells with wild-type p53,

MDM2 is overexpressed, leading to excessive p53 degradation and allowing cancer cells to

evade apoptosis. RO8994 acts by binding to MDM2 in the p53-binding pocket, which blocks

the MDM2-p53 interaction. This inhibition leads to the stabilization and activation of p53,

resulting in the transcription of p53 target genes that induce cell cycle arrest and apoptosis in

cancer cells.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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